3,5-Dimethoxy-4-[(prop-2-yn-1-yl)oxy]benzoic acid

• CAS No.: 85607-74-5
• Molecular Formula: C12H12O5
• Molecular Weight: 236.22 g/mol
• IUPAC Name: 3,5-dimethoxy-4-prop-2-ynoxybenzoic acid
• InChI: InChI=1S/C12H12O5/c1-4-5-17-11-9(15-2)6-8(12(13)14)7-10(11)16-3/h1,6-7H,5H2,2-3H3,(H,13,14)
• InChI Key: TXCCUMZVBIKPIX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OCC#C)OC)C(=O)O

Description

3,5-Dimethoxy-4-[(prop-2-yn-1-yl)oxy]benzoic acid is a useful research compound. Its molecular formula is C12H12O5 and its molecular weight is 236.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 50 ml of methanol were added 15.5 g of 2-propynyl 4-(2-propynyloxy)-3,5-dimethoxybenzoate and 40 ml of 15% aqueous sodium hydroxide solution and the mixture obtained was stirred at 50° C. for 4 hours. Then, the reaction mixture was added to hydrochloric acid for acidification. Crystals precipitated were collected by filtration and dried to obtain 13.0 g of 4-(2-propynyloxy)-3,5-dimethoxybenzoic acid represented by the formula: